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ভূমিকা

গবেষক, বিজ্ঞানী এবং ওষুধ উন্নয়ন পেশাদারদের জন্য এই নির্দেশিকাটি প্যালাডিয়াম-অনুঘটক ক্রস-কাপলিং বিক্রিয়ায় 2-ফ্লুরো-4-

আয়োডোবেনজোনাইট্রাইল এবং 4-আয়োডোবেনজোনাইট্রাইলের কার্যকারিতার একটি বস্তুনিষ্ঠ তুলনা প্রদান করে। যদিও এই দুটি যৌগের
সরাসরি তুলনামূলক পরীক্ষামূলক ডেটা সীমিত, আমরা অর্থো-ফ্লুরো গ্রুপের পরিচিত ইলেকট্রনিক এবং স্টেরিক প্রভাবের উপর ভিত্তি করে
তাদের আপেক্ষিক প্রতিক্রিয়াশীলতা বিশ্লেষণ করব এবং বিভিন্ন প্রকারের প্যালাডিয়াম-অনুঘটক বিক্রিয়ায় তাদের সম্ভাব্য আচরণ নিয়ে
আলোচনা করব।

আণবিক গঠন:

4-আয়োডোবেনজোনাইট্রাইল: একটি বেনজিন রিং যার একটি আয়োডিন পরমাণু এবং একটি নাইট্রাইল (CN) গ্রুপ প্যারা অবস্থানে
রয়েছে।

2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল: 4-আয়োডোবেনজোনাইট্রাইলের অনুরূপ, তবে আয়োডিন পরমাণুর সাপেক্ষে অর্থো অবস্থানে
একটি ফ্লুরিন পরমাণু রয়েছে।

এই নির্দেশিকায়, আমরা সুজুকি, হেক, সোনোজাশিরা, বুচওয়াল্ড-হার্টউইগ অ্যামিনেশন এবং সায়ানেশন বিক্রিয়ায় এই দুটি সাবস্ট্রেটের
সম্ভাব্য কার্যকারিতা তুলে ধরব।

কর্মক্ষমতা তুলনা: ইলেকট্রনিক এবং স্টেরিক প্রভাব
2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইলের অর্থো অবস্থানে ফ্লুরিন পরমাণুর উপস্থিতি তার প্রতিক্রিয়াশীলতাকে 4-

আয়োডোবেনজোনাইট্রাইলের তুলনায় উল্লেখযোগ্যভাবে প্রভাবিত করতে পারে।
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ইলেকট্রনিক প্রভাব: ফ্লুরিন একটি অত্যন্ত তড়িৎ ঋণাত্মক পরমাণু। এর শক্তিশালী ইলেকট্রন-প্রত্যাহারকারী ইন্ডাকটিভ প্রভাব (-I)
কার্বন-আয়োডিন (C-I) বন্ডের ইলেকট্রন ঘনত্ব হ্রাস করে, যা প্যালাডিয়াম (0) অনুঘটকের অক্সিডেটিভ সংযোজন ধাপকে ত্বরান্বিত
করতে পারে। অক্সিডেটিভ সংযোজন প্রায়শই ক্রস-কাপলিং বিক্রিয়ার হার-নির্ধারক ধাপ, তাই এই ধাপের ত্বরণ সামগ্রিক বিক্রিয়ার হার
বাড়াতে পারে।[1][2]

স্টেরিক প্রভাব: অন্যদিকে, ফ্লুরিন পরমাণুর উপস্থিতি স্টেরিক প্রতিবন্ধকতা তৈরি করতে পারে। এই স্টেরিক বাধা প্যালাডিয়াম
অনুঘটকের কার্বন-আয়োডিন বন্ডের কাছে আসতে বাধা দিতে পারে, যা অক্সিডেটিভ সংযোজন ধাপকে ধীর করে দিতে পারে।[3]

এই দুটি বিপরীত প্রভাবের ভারসাম্য বিভিন্ন ধরনের প্যালাডিয়াম-অনুঘটক বিক্রিয়ায় 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইলের চূড়ান্ত
প্রতিক্রিয়াশীলতা নির্ধারণ করে।

পরিমাণগত ডেটার সারসংক্ষেপ
যেহেতু সরাসরি তুলনামূলক পরীক্ষামূলক ডেটা পাওয়া যায়নি, তাই আমরা বিভিন্ন প্যালাডিয়াম-অনুঘটক বিক্রিয়ায় এই দুটি যৌগের
প্রত্যাশিত আপেক্ষিক প্রতিক্রিয়াশীলতার একটি গুণগত তুলনা নিচে সারণীতে প্রদান করছি। এই পূর্বাভাসটি অর্থো-ফ্লুরো বিকল্পের সাধারণ
ইলেকট্রনিক এবং স্টেরিক প্রভাবের উপর ভিত্তি করে করা হয়েছে।
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বিক্রিয়া
4-আয়োডোবেনজোনাইট্রাইল
(প্রত্যাশিত কার্য কারিতা)

2-ফ্লুরো-4-
আয়োডোবেনজোনাইট্রাইল

(প্রত্যাশিত কার্য কারিতা)
সম্ভাব্য কারণ

সুজুকি কাপলিং উচ্চ তুলনামূলকভাবে উচ্চ

ফ্লুরিনের ইলেকট্রন-
প্রত্যাহারকারী প্রভাব
অক্সিডেটিভ সংযোজনকে
ত্বরান্বিত করতে পারে, তবে
স্টেরিক বাধা কিছুটা প্রভাব
ফেলতে পারে।

হেক বিক্রিয়া উচ্চ তুলনামূলকভাবে উচ্চ

সুজুকি কাপলিংয়ের মতো,
ইলেকট্রনিক প্রভাব
প্রতিক্রিয়াশীলতা বাড়াতে
পারে।

সোনোজাশিরা কাপলিং উচ্চ উচ্চ

সাধারণত স্টেরিক বাধার প্রতি
কম সংবেদনশীল, তাই ফ্লুরিনের
ইলেকট্রন-প্রত্যাহারকারী
প্রভাব প্রভাবশালী হতে পারে।

বুচওয়াল্ড-হার্টউইগ উচ্চ মাঝারি থেকে উচ্চ
অ্যামিনের আকারের উপর নির্ভর
করে স্টেরিক প্রভাব আরও
প্রকট হতে পারে।

সায়ানেশন উচ্চ উচ্চ
বিক্রিয়ার শর্তাবলীর উপর নির্ভর
করে, তবে ফ্লুরিনের উপস্থিতি
সাধারণত সহায়ক হতে পারে।

দ্রষ্টব্য: এই টেবিলটি সাধারণ প্রবণতার উপর ভিত্তি করে একটি অনুমান। প্রকৃত ফলাফল ব্যবহৃত অনুঘটক, লিগ্যান্ড, দ্রাবক এবং
অন্যান্য বিক্রিয়ার শর্তাবলীর উপর নির্ভর করে পরিবর্তিত হতে পারে।

পরীক্ষামূলক প্রোটোকল
এখানে বিভিন্ন প্যালাডিয়াম-অনুঘটক বিক্রিয়ার জন্য সাধারণ পরীক্ষামূলক প্রোটোকল উল্লেখ করা হলো, যা এই দুটি সাবস্ট্রেটের জন্য
অভিযোজিত হতে পারে।

১. সুজুকি-মিয়াউরা কাপলিং (সাধারণ প্রোটোকল)
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একটি বিক্রিয়া ফ্লাস্কে 4-আয়োডোবেনজোনাইট্রাইল বা 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল (১.০ ইকু ইভ্যালেন্ট),
ফিনাইলবোরোনিক অ্যাসিড (১.২ ইকু ইভ্যালেন্ট), Pd(PPh₃)₄ (৩ মোল%), এবং পটাসিয়াম কার্বনেট (২.০ ইকু ইভ্যালেন্ট) নেওয়া হয়।
এরপর টলুইন/জল (৪:১) মিশ্রণ যোগ করে মিশ্রণটিকে আর্গন গ্যাসের নিচে ৮০°C তাপমাত্রায় ৮-১২ ঘন্টা নাড়ানো হয়। বিক্রিয়ার
অগ্রগতি TLC দ্বারা পর্যবেক্ষণ করা হয়। বিক্রিয়া শেষে, মিশ্রণটিকে ইথাইল অ্যাসিটেট দিয়ে নিষ্কাশন করা হয় এবং জৈব স্তরটিকে
জল এবং ব্রাইন দিয়ে ধোয়া হয়। এরপর জৈব স্তরটিকে সোডিয়াম সালফেট দিয়ে শুকিয়ে দ্রাবকটি বাষ্পীভূত করে অশোধিত পণ্য পাওয়া
যায়, যা কলাম ক্রোমাটোগ্রাফির মাধ্যমে শুদ্ধ করা হয়।[4][5][6][7][8]

২. হেক বিক্রিয়া (সাধারণ প্রোটোকল)

একটি সিল করা টিউবে 4-আয়োডোবেনজোনাইট্রাইল বা 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল (১.০ ইকু ইভ্যালেন্ট), স্টাইরিন (১.২
ইকু ইভ্যালেন্ট), Pd(OAc)₂ (২ মোল%), ট্রাইফিনাইলফসফিন (৪ মোল%), এবং ট্রাইইথাইলঅ্যামিন (২.০ ইকু ইভ্যালেন্ট) DMF-

এর মধ্যে নেওয়া হয়। মিশ্রণটিকে ১০০°C তাপমাত্রায় ১৬-২৪ ঘন্টা গরম করা হয়। বিক্রিয়া শেষে, মিশ্রণটিকে ঠান্ডা করে জল যোগ করা
হয় এবং ইথাইল অ্যাসিটেট দিয়ে নিষ্কাশন করা হয়। জৈব স্তরটিকে ব্রাইন দিয়ে ধুয়ে, সোডিয়াম সালফেট দিয়ে শুকিয়ে দ্রাবকটি বাষ্পীভূত
করা হয়। অশোধিত পণ্যটি কলাম ক্রোমাটোগ্রাফির মাধ্যমে শুদ্ধ করা হয়।[9][10][11][12][13]

৩. সোনোজাশিরা কাপলিং (সাধারণ প্রোটোকল)

একটি বিক্রিয়া ফ্লাস্কে 4-আয়োডোবেনজোনাইট্রাইল বা 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল (১.০ ইকু ইভ্যালেন্ট),
ফিনাইলঅ্যাসিটিলিন (১.২ ইকু ইভ্যালেন্ট), PdCl₂(PPh₃)₂ (২ মোল%), কপার (I) আয়োডাইড (৪ মোল%), এবং
ট্রাইইথাইলঅ্যামিন (২.০ ইকু ইভ্যালেন্ট) THF-এর মধ্যে নেওয়া হয়। মিশ্রণটিকে ঘরের তাপমাত্রায় আর্গন গ্যাসের নিচে ৬-৮ ঘন্টা
নাড়ানো হয়। বিক্রিয়া শেষে, দ্রাবকটি বাষ্পীভূত করে অবশিষ্টাংশটিকে ডাইক্লোরোমিথেনে দ্রবীভূত করা হয় এবং জল দিয়ে ধোয়া হয়।
জৈব স্তরটিকে সোডিয়াম সালফেট দিয়ে শুকিয়ে দ্রাবকটি বাষ্পীভূত করে অশোধিত পণ্য পাওয়া যায়, যা কলাম ক্রোমাটোগ্রাফির মাধ্যমে
শুদ্ধ করা হয়।[14][15][16][17][18]

৪. বুচওয়াল্ড-হার্টউইগ অ্যামিনেশন (সাধারণ প্রোটোকল)

একটি ওভেন-শুকনো শিলঙ্ক টিউবে 4-আয়োডোবেনজোনাইট্রাইল বা 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল (১.০ ইকু ইভ্যালেন্ট),
মরফোলিন (১.২ ইকু ইভ্যালেন্ট), Pd₂(dba)₃ (২ মোল%), BINAP (৩ মোল%), এবং সোডিয়াম টারট-বিউটক্সাইড (১.৪
ইকু ইভ্যালেন্ট) নেওয়া হয়। এরপর টলুইন যোগ করে মিশ্রণটিকে আর্গন গ্যাসের নিচে ১০০°C তাপমাত্রায় ১৮-২৪ ঘন্টা গরম করা হয়।
বিক্রিয়া শেষে, মিশ্রণটিকে ঠান্ডা করে ইথার দিয়ে পাতলা করা হয় এবং সেলাইট প্যাডের মাধ্যমে ফিল্টার করা হয়। ফিলট্রেটটি বাষ্পীভূত
করে অশোধিত পণ্য পাওয়া যায়, যা কলাম ক্রোমাটোগ্রাফির মাধ্যমে শুদ্ধ করা হয়।[19][20][21]
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উপসংহার
2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইল এবং 4-আয়োডোবেনজোনাইট্রাইল উভয়ই প্যালাডিয়াম-অনুঘটক ক্রস-কাপলিং বিক্রিয়ার জন্য
কার্যকর সাবস্ট্রেট। 2-ফ্লুরো-4-আয়োডোবেনজোনাইট্রাইলের অর্থো-ফ্লুরো গ্রুপ তার প্রতিক্রিয়াশীলতাকে প্রভাবিত করে, যেখানে
ইলেকট্রনিক প্রভাব সাধারণত প্রতিক্রিয়াশীলতা বাড়ায় এবং স্টেরিক প্রভাব তা কমাতে পারে। নির্দিষ্ট বিক্রিয়ার শর্তাবলী এবং কাপলিং
পার্টনারের উপর নির্ভর করে এই দুটি প্রভাবের মধ্যে কোনটি প্রভাবশালী হবে তা নির্ধারিত হয়। যদিও সরাসরি তুলনামূলক ডেটার অভাব
রয়েছে, এই নির্দেশিকাটি গবেষকদের তাদের নির্দিষ্ট সিন্থেটিক লক্ষ্যের জন্য উপযুক্ত সাবস্ট্রেট এবং বিক্রিয়ার শর্তাবলী বেছে নিতে সহায়তা
করবে। ভবিষ্যতের গবেষণা এই দুটি গুরুত্বপূর্ণ বিল্ডিং ব্লকের প্রতিক্রিয়াশীলতার মধ্যে পার্থক্যকে আরও স্পষ্টভাবে তুলে ধরতে পারে।
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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